4-Methylpentanoic acid 4-Methylpentanoic acid Isocaproic acid is a methyl-branched fatty acid that is pentanoic acid with a methyl group substituent at position 4. It is a metabolite of 20 alpha-hydroxycholesterol It has a role as a human metabolite. It is a branched-chain saturated fatty acid, a methyl-branched fatty acid and a medium-chain fatty acid. It is a conjugate acid of an isocaproate.
4-Methylpentanoic acid is a natural product found in Amorphophallus elatus, Pelargonium graveolens, and other organisms with data available.
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CAS No.: 646-07-1
VCID: VC20854643
InChI: InChI=1S/C6H12O2/c1-5(2)3-4-6(7)8/h5H,3-4H2,1-2H3,(H,7,8)
SMILES: CC(C)CCC(=O)O
Molecular Formula: C6H12O2
Molecular Weight: 116.16 g/mol

4-Methylpentanoic acid

CAS No.: 646-07-1

Cat. No.: VC20854643

Molecular Formula: C6H12O2

Molecular Weight: 116.16 g/mol

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4-Methylpentanoic acid - 646-07-1

Specification

Description Isocaproic acid is a methyl-branched fatty acid that is pentanoic acid with a methyl group substituent at position 4. It is a metabolite of 20 alpha-hydroxycholesterol It has a role as a human metabolite. It is a branched-chain saturated fatty acid, a methyl-branched fatty acid and a medium-chain fatty acid. It is a conjugate acid of an isocaproate.
4-Methylpentanoic acid is a natural product found in Amorphophallus elatus, Pelargonium graveolens, and other organisms with data available.
CAS No. 646-07-1
Molecular Formula C6H12O2
Molecular Weight 116.16 g/mol
IUPAC Name 4-methylpentanoic acid
Standard InChI InChI=1S/C6H12O2/c1-5(2)3-4-6(7)8/h5H,3-4H2,1-2H3,(H,7,8)
Standard InChI Key FGKJLKRYENPLQH-UHFFFAOYSA-N
SMILES CC(C)CCC(=O)O
Canonical SMILES CC(C)CCC(=O)O
Boiling Point 199.00 to 201.00 °C. @ 760.00 mm Hg
Melting Point -33 °C

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